7-Methyl-2-benzofurancarboxaldehyde

• CAS RN: 57897-70-8
• Molecular Formula: C10H8O2
• Molecular Weight: 160.17 g/mol
• IUPAC Name: 7-methyl-1-benzofuran-2-carbaldehyde
• InChI: InChI=1S/C10H8O2/c1-7-3-2-4-8-5-9(6-11)12-10(7)8/h2-6H,1H3
• InChI Key: JXPVJVSXZDJGIZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)C=C(O2)C=O
• melting_point: 58 - 59 °C
• physical_description: Solid

Description

7-Methyl-2-benzofurancarboxaldehyde is a useful research compound. Its molecular formula is C10H8O2 and its molecular weight is 160.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

i. 2.7-Dimethyl-benzofuran. 7-Methyl-benzofuran (cf. compound (2) g.) is subjected to a WILSMEYER reaction to form 7-methyl-benzofuran-2-aldehyde which is converted into 2.7-dimethyl-benzofuran by a WOLFE-KISHNER reaction by the method described in Bull, Soc. Chim. France 29, 1875 (1952). The product thus obtained has the following peaks in its MS: 146 (100%), 145 (92%) and 131 (32%).

Synthesis routes and methods II

Procedure details

c. 7-Methyl-benzofuran-2-aldehyde was prepared by formylating 7-methyl-benzofuran according to the same method as used for the preparation of benzofuran-2-aldehyde. The product thus obtained has the following ion peaks in its mass spectrum: 160 (100%), 159 (62%) and 131 (33%).